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Compound Focus: Hexadecyltrimethoxysilane

Get Quote

Chemical Identification & Properties

The table below summarizes the fundamental identification data and physical properties for

Hexadecyltrimethoxysilane found in the search results.

Property

Details

CAS Number

Molecular Formula

Molecular Weight

Synonyms

IUPAC Name

SMILES

Physical Form

Color

16415-12-6 [1] [2]

C19H4203Si [1] [2]

346.62 g/mol [1] / 346.63 g/mol [2]
Trimethoxy(hexadecyl)silane, Trimethoxyhexadecylsilane [1] [2]
hexadecyltrimethoxysilane [2]
CCCCCCCcCccececececececesi(oc)oc [2]

Liquid [2]

Colorless [2]
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Property Details
Boiling Point 155°C [2]
Purity >85.0% (GC) [2]

Recommended Characterization Workflow

The search results lack experimental protocols for characterizing Hexadecyltrimethoxysilane. The diagram

below outlines a logical, multi-stage workflow for its comprehensive technical characterization, which you

can use to guide your laboratory analysis.
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Hexadecyltrimethoxysilane
Characterization

Step 1. Purity & Composition
(Gas Chromatography (GC)
Elemental Analysis (EA))

Step 2: Structural Confirmation
(Fourier-Transform Infrared (FTIR)
Nuclear Magnetic Resonance (NMR))

'

Step 3: Physical Property Analysis
(Viscometry
Surface Tension Measurement
Thermogravimetric Analysis (TGA))

l

Step 4: Material Application Testing
(Hydrolytic Condensation Kinetics
Contact Angle Measurement
Film Morphology by SEM/AFM)

Click to download full resolution via product page

Pharmaceutical Context and Application Notes

While the search results do not directly link Hexadecyltrimethoxysilane to drug development, one source

provides a relevant framework for understanding how such compounds might be applied.

¢ Relevance of Solubility and Permeability: In pharmaceutical development, the Biopharmaceutics
Classification System (BCS) and Biopharmaceutics Drug Disposition Classification System
(BDDCS) are crucial tools. They categorize drug substances based on their aqueous solubility and
intestinal permeability, which are key determinants of a drug's absorption and bioavailability [3].
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e Formulation Strategies for Poorly Soluble Compounds: Many new chemical entities are poorly
soluble, falling into BCS Class Il or IV. To enhance their bioavailability, formulators often employ
advanced strategies. Silicon-containing compounds or silane derivatives can be explored as part of
lipid-based formulations (LBFs) or supersaturating drug delivery systems, which aim to
increase the solubility and dissolution rate of the active pharmaceutical ingredient [3].

Suggestions for Further Research

The search results are insufficient for creating a full whitepaper. To acquire the depth of information

required, I suggest you:

e Consult Specialized Chemical Databases: Search directly in SciFinder, Reaxys, or PubChem
using the CAS Number (16415-12-6). These databases are more likely to contain detailed spectral
data (NMR, IR, MS), thermodynamic properties, and references to original scientific literature.

¢ Review Supplier Documentation: Obtain the Safety Data Sheet (SDS) and any available technical
data sheets from chemical suppliers like Santa Cruz Biotechnology (SCBT) or TCI America, as these
documents often contain more detailed safety and handling information.

o Explore Scientific Literature: Perform a targeted search on platforms like Google Scholar or
PubMed for the compound name and its applications, such as "Hexadecyltrimethoxysilane surface
modification” or "silane chemistry in drug delivery."

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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